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Compound of Interest

Compound Name: 3,5-Dichlorotoluene

Cat. No.: B1293413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safety, handling, and Material

Safety Data Sheet (MSDS) for 3,5-Dichlorotoluene (CAS No. 25186-47-4). The following

sections detail its properties, hazards, and the necessary precautions for its use in a laboratory

and drug development setting.

Section 1: Chemical and Physical Properties
3,5-Dichlorotoluene is a colorless to yellow solid or liquid with a strong, aromatic odor.[1][2] It

is sparingly soluble in water.[1] This compound serves as a crucial intermediate in the synthesis

of various organic molecules, including active pharmaceutical ingredients (APIs) and

agrochemicals like the herbicide propyzamide.[2][3]

Table 1: Physical and Chemical Properties of 3,5-Dichlorotoluene
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Property Value Source

CAS Number 25186-47-4 [1][2][3][4]

Molecular Formula C7H6Cl2 [1][5][6]

Molecular Weight 161.03 g/mol [3][5][6]

Appearance
Colorless to yellow liquid or

solid
[1]

Melting Point 25.1 °C (77.2 °F) [2]

Boiling Point 202 - 203 °C (395.6 - 397.4 °F) [2][7]

Density 1.242 - 1.25 g/mL [2][7]

Flash Point 79 °C (174.2 °F) [7]

Solubility Sparingly soluble in water [1]

Storage Temperature
Room Temperature (Sealed in

dry)
[7]

Section 2: Safety and Hazards
3,5-Dichlorotoluene is classified as a hazardous substance. It is crucial to understand its

potential effects and the necessary precautions to ensure safe handling.

Table 2: GHS Hazard Information for 3,5-Dichlorotoluene
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin Irritation
H315: Causes skin

irritation

GHS07 (Exclamation

Mark)
Warning

Eye Irritation
H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)
Warning

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)
Warning

Acute toxicity, oral

(potential)

H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)
Warning

Acute toxicity, dermal

(potential)

H312: Harmful in

contact with skin

GHS07 (Exclamation

Mark)
Warning

Acute toxicity,

inhalation (potential)

H332: Harmful if

inhaled

GHS07 (Exclamation

Mark)
Warning

Note: The acute toxicity warnings (H302, H312, H332) are indicated as potential hazards by

some suppliers.[6]

The primary hazards associated with 3,5-Dichlorotoluene are skin, eye, and respiratory

irritation.[4][5][6][8] In case of exposure to high temperatures, it may emit toxic fumes.[1] It is

also considered harmful to aquatic life.[1]

Section 3: Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling:

Ventilation: Use only outdoors or in a well-ventilated area.[8][9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][8][9]
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Skin Protection: Wear protective gloves and clothing to prevent skin contact.[8][9]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[10]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[9] Avoid breathing

dust, fumes, gas, mist, vapors, or spray.[4][8]

Fire Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[9]

Storage:

Store in a cool, dry, and well-ventilated place.[5][9]

Keep containers tightly closed.[5][9]

Store locked up.[4][8][9]

Incompatible Materials: Keep away from strong oxidizing agents.[9][11]

Section 4: First Aid and Emergency Procedures
Table 3: First Aid Measures for 3,5-Dichlorotoluene Exposure
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Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[4][8][9] If symptoms

persist, consult a doctor.[4]

Skin Contact

Wash off with soap and plenty of water.[5][8][9]

If skin irritation occurs, get medical

advice/attention.[8][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4][8][9] If eye irritation

persists, get medical advice/attention.[8][9]

Ingestion

Rinse mouth with water.[5] Immediately give a

glass of water.[8] If symptoms persist, consult a

doctor.[4] Never give anything by mouth to an

unconscious person.[5]

Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][12]

Specific Hazards: Containers may explode when heated.[9][12] Hazardous combustion

products include carbon oxides and hydrogen chloride gas.[5][9]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[5][12]

Accidental Release Measures:

Personal Precautions: Avoid breathing dust and contact with skin and eyes. Wear protective

clothing, gloves, safety glasses, and a dust respirator.[8]

Environmental Precautions: Do not allow the product to enter drains, sewers, or waterways.

[4][5]
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Containment and Cleaning: Use dry clean-up procedures and avoid generating dust.[8] Soak

up with inert absorbent material and dispose of as hazardous waste.[5]

Section 5: Experimental Protocols and Data
While specific, detailed experimental protocols for the toxicological and physical data are not

typically provided in standard safety data sheets, the information is derived from standardized

testing methods established by regulatory bodies. For instance, properties like melting point,

boiling point, and flash point are determined using internationally recognized procedures.

Toxicological data, such as LD50 values, are obtained from animal studies conducted under

controlled laboratory conditions. For detailed methodologies, researchers should consult

specialized toxicological databases and chemical analysis literature.

Section 6: MSDS Logical Structure
A Material Safety Data Sheet (MSDS), now more commonly known as a Safety Data Sheet

(SDS), follows a standardized 16-section format to provide comprehensive information about a

chemical substance. The logical flow of this information is crucial for quick access to relevant

data in various situations, from routine handling to emergencies.
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Identification & Hazards

Emergency Information

Handling & Exposure

Physical & Chemical Properties

Toxicological & Ecological Information

Disposal, Transport & Regulatory

Other Information

1. Identification

2. Hazard(s) Identification

3. Composition/Information on Ingredients

4. First-Aid Measures

5. Fire-Fighting Measures

6. Accidental Release Measures

7. Handling and Storage

8. Exposure Controls/Personal Protection

9. Physical and Chemical Properties

10. Stability and Reactivity

11. Toxicological Information

12. Ecological Information

13. Disposal Considerations

14. Transport Information

15. Regulatory Information

16. Other Information

Click to download full resolution via product page

Caption: Logical flow of information in a 16-section Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1293413?utm_src=pdf-custom-synthesis
https://www.guidechem.com/reference/dic-21223.html
https://en.wikipedia.org/wiki/Dichlorotoluene
https://www.benchchem.com/product/b1293413
https://bg.cpachem.com/msds?num=SB48254&dnl=sd_-_3%2C5-Dichlorotoluene_CAS_25186-47-4_EC_246-722-1_%28SB48254%29_%28EU%29.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Dichlorotoluene_5.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichlorotoluene
https://m.chemicalbook.com/ProductChemicalPropertiesCB4452533_EN.htm
https://static.cymitquimica.com/products/54/pdf/sds-OR30123.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11206&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/dichlorotoluene-mixture.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/104870-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC163282500&countryCode=US&language=en
https://www.benchchem.com/product/b1293413#3-5-dichlorotoluene-safety-handling-and-msds-information
https://www.benchchem.com/product/b1293413#3-5-dichlorotoluene-safety-handling-and-msds-information
https://www.benchchem.com/product/b1293413#3-5-dichlorotoluene-safety-handling-and-msds-information
https://www.benchchem.com/product/b1293413#3-5-dichlorotoluene-safety-handling-and-msds-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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